Cas no 1289021-56-2 (3-Bromo-2-nitroisonicotinaldehyde)
3-Bromo-2-nitroisonicotinaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-nitroisonicotinaldehyde
-
- Inchi: 1S/C6H3BrN2O3/c7-5-4(3-10)1-2-8-6(5)9(11)12/h1-3H
- InChI Key: HUKRCYRCZGJLSZ-UHFFFAOYSA-N
- SMILES: BrC1C([N+](=O)[O-])=NC=CC=1C=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- XLogP3: 1.2
- Topological Polar Surface Area: 75.8
3-Bromo-2-nitroisonicotinaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029012745-250mg |
3-Bromo-2-nitroisonicotinaldehyde |
1289021-56-2 | 95% | 250mg |
1,038.80 USD | 2021-06-08 | |
| Alichem | A029012745-1g |
3-Bromo-2-nitroisonicotinaldehyde |
1289021-56-2 | 95% | 1g |
2,981.85 USD | 2021-06-08 |
3-Bromo-2-nitroisonicotinaldehyde Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
Additional information on 3-Bromo-2-nitroisonicotinaldehyde
Recent Advances in the Application of 3-Bromo-2-nitroisonicotinaldehyde (CAS: 1289021-56-2) in Chemical Biology and Pharmaceutical Research
3-Bromo-2-nitroisonicotinaldehyde (CAS: 1289021-56-2) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its bromo and nitro functional groups on a pyridine scaffold, serves as a critical building block for the synthesis of various heterocyclic compounds. Recent studies have highlighted its utility in the development of novel kinase inhibitors, antimicrobial agents, and fluorescent probes, making it a valuable tool for researchers in the pharmaceutical and chemical biology fields.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 3-Bromo-2-nitroisonicotinaldehyde as a key intermediate in the synthesis of potent and selective JAK2 inhibitors. The researchers employed a multi-step synthetic route, starting with the bromo-nitroisonicotinaldehyde, to generate a library of compounds with improved pharmacokinetic properties. The study reported that the resulting inhibitors exhibited nanomolar potency against JAK2, a kinase implicated in myeloproliferative disorders, with minimal off-target effects. This work underscores the compound's potential in targeted cancer therapy.
In addition to its role in kinase inhibitor development, 3-Bromo-2-nitroisonicotinaldehyde has been explored as a precursor for antimicrobial agents. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) described its use in the synthesis of novel nitroimidazole derivatives with broad-spectrum activity against drug-resistant bacterial strains. The researchers utilized the aldehyde functionality to introduce various pharmacophores, resulting in compounds with enhanced membrane permeability and reduced cytotoxicity. These findings suggest that 3-Bromo-2-nitroisonicotinaldehyde could play a pivotal role in addressing the global challenge of antimicrobial resistance.
Beyond therapeutic applications, this compound has also found utility in chemical biology as a fluorescent probe scaffold. A 2024 ACS Chemical Biology study reported the development of a turn-on fluorescent sensor for reactive oxygen species (ROS) based on 3-Bromo-2-nitroisonicotinaldehyde. The nitro group's redox-sensitive properties allowed for selective ROS detection in live cells, enabling real-time monitoring of oxidative stress. This application highlights the compound's versatility in both drug discovery and diagnostic tool development.
The synthetic accessibility of 3-Bromo-2-nitroisonicotinaldehyde has been improved through recent methodological advances. A 2023 Organic Process Research & Development paper detailed a scalable, one-pot synthesis of this compound with excellent yield and purity. The optimized protocol employs mild reaction conditions and avoids hazardous reagents, making it more suitable for industrial-scale production. Such advancements are crucial for meeting the growing demand for this intermediate in pharmaceutical research.
Looking forward, the unique chemical properties of 3-Bromo-2-nitroisonicotinaldehyde (CAS: 1289021-56-2) position it as a valuable asset in medicinal chemistry. Its dual functionality (bromo and nitro groups) allows for diverse chemical modifications, enabling the exploration of novel structure-activity relationships. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in the development of next-generation therapeutics and chemical tools. Future studies may focus on expanding its utility in targeted protein degradation, covalent inhibitor design, and bioorthogonal chemistry applications.
1289021-56-2 (3-Bromo-2-nitroisonicotinaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)